Cas no 160233-27-2 (5-(Isoxazol-3-yl)thiophene-2-sulfonyl chloride)

• Product Name: 5-(Isoxazol-3-yl)thiophene-2-sulfonyl chloride
• CAS No: 160233-27-2
• MF: C₇H₄ClNO₃S₂
• MW: 249.694558143616
• MDL: MFCD00068169
• CID: 109456
• PubChem ID: 2797180
• Update Time: 2025-04-18

5-(Isoxazol-3-yl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Isoxazol-3-yl)thiophene-2-sulfonyl chloride
• 2-Thiophenesulfonylchloride, 5-(3-isoxazolyl)-
• 5-(1,2-oxazol-3-yl)thiophene-2-sulfonyl chloride
• 5-Isoxazol-3-ylthiophene-2-sulfonyl chloride
• chloro(5-isoxazol-3-yl(2-thienyl))sulfone
• BUTTPARK 27\08-25
• 5-(Isoxazol-3-yl)-2-thiophenesulfonyl chloride
• 5-(Isoxazol-3-yl)thiophene-2-sulphonyl chloride
• 2-Thiophenesulfonylchloride,5-(3-isoxazolyl)-(9CI)
• DTXSID90383894
• 160233-27-2
• AKOS006222271
• XDOOPXTYGCQGOE-UHFFFAOYSA-N
• SCHEMBL788382
• MFCD00068169
• 5-Isoxazol-3-yl-thiophene-2-sulfonyl chloride
• 2-Thiophenesulfonylchloride,5-(3-isoxazolyl)-
• 5-(3-isoxazolyl)thiophene-2-sulphonyl chloride
• 5-(3-isoxazolyl)thiophene-2-sulfonyl chloride
• FT-0620534
• 5-Isoxazol-3-ylthiophene-2-sulfonyl chloride, 95+%
• DB-082044

• MDL： MFCD00068169
• Inchi： 1S/C7H4ClNO3S2/c8-14(10,11)7-2-1-6(13-7)5-3-4-12-9-5/h1-4H
• InChI Key： XDOOPXTYGCQGOE-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2C=CON=2)S1)(=O)=O

Computed Properties

• Exact Mass: 248.93200
• Monoisotopic Mass: 248.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.591
• Melting Point: 77-78°C
• Boiling Point: 432.9°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.598
• PSA: 96.79000
• LogP: 3.41140

5-(Isoxazol-3-yl)thiophene-2-sulfonyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26-36/37/39